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Established InhA Inhibitors: Triclosan and Ethionamide

For clarity, the table below summarizes key information on two well-documented InhA inhibitors based on

the search results.

Inhibitor Mechanism of Action
Key Experimental Data
(from search results)

Shortcomings

Triclosan Direct-acting inhibitor; binds
directly to the InhA enzyme

without requiring activation [1]
[2].

MIC (vs M. tuberculosis):
2.5 µg/mL [1]. InhA IC₅₀:

1100 nM [2]. Improved
derivatives show MIC as

low as 0.6 µg/mL and IC₅₀

of 90 nM [3].

High lipophilicity can
limit bioavailability and

lead to poor activity
profiles in some

derivatives [1] [4].

Ethionamide Prodrug; requires activation
by the bacterial enzyme EthA

(a flavin monooxygenase) to
form an active adduct that

inhibits InhA [1] [3].

Activated form has high
potency (Ki = 7 nM) [2].

Resistance commonly
arises from mutations in

the activating enzyme,
EthA [1] [3].
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Since the specific compound was not found, here are suggested steps to locate the information you're

seeking:

Verify the Compound Name and Identifier: Ensure "MtInhA-IN-1" is the precise and official name.
Searching for a unique Chemical Abstract Service (CAS) number or a standardized IUPAC name
can yield more accurate results.
Search Specialized Scientific Databases:

PubMed / MEDLINE: Search for "[MtInhA-IN-1] AND tuberculosis".
Google Scholar: Broader search may include pre-prints or theses.

Chemical Databases: Use platforms like PubChem or ChemSpider to find the compound's
structure and linked bioactivity data.

Consult Related Publications: The compound may be reported under a different project code or
within a broader class of inhibitors. The search results mention other inhibitor classes like pyrrolidine

carboxamides and diaryloxazolones [3], which are part of the active research field you can explore.

Research Context on InhA Inhibitor Development

The following diagram illustrates the primary mechanisms of known InhA inhibitors, which is the core focus

of development efforts in this field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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